Cas no 1010422-34-0 (N-cyclobutyl-n-methylpyrimidin-2-amine)

N-cyclobutyl-n-methylpyrimidin-2-amine structure
1010422-34-0 structure
Product Name:N-cyclobutyl-n-methylpyrimidin-2-amine
CAS No:1010422-34-0
MF:C9H13N3
MW:163.219621419907
CID:1127550
PubChem ID:53484631
Update Time:2025-04-20

N-cyclobutyl-n-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-cyclobutyl-n-methylpyrimidin-2-amine
    • F6546-1235
    • 1010422-34-0
    • DTXSID40704111
    • Inchi: 1S/C9H13N3/c1-12(8-4-2-5-8)9-10-6-3-7-11-9/h3,6-8H,2,4-5H2,1H3
    • InChI Key: MCHDBJUBOLWPTO-UHFFFAOYSA-N
    • SMILES: N(C1N=CC=CN=1)(C)C1CCC1

Computed Properties

  • Exact Mass: 163.110947g/mol
  • Monoisotopic Mass: 163.110947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 163.22g/mol
  • XLogP3: 1.6
  • Topological Polar Surface Area: 29Ų

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